3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C26H23NO5/c28-22(19-10-11-23-24(16-19)32-15-14-31-23)17-26(30)20-8-4-5-9-21(20)27(25(26)29)13-12-18-6-2-1-3-7-18/h1-11,16,30H,12-15,17H2
• InChI Key: WKCAISIXWAIGKJ-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)CC3(C4=CC=CC=C4N(C3=O)CCC5=CC=CC=C5)O

Description

3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention from the scientific community. It is commonly referred to as DIBO, and its chemical structure consists of a benzodioxin ring, an indole ring, and a phenethyl group. DIBO has been extensively studied due to its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

DIBO inhibits the activity of NMT by binding to the active site of the enzyme. This prevents the transfer of the myristoyl group to the target protein, thereby inhibiting its function. The inhibition of NMT by DIBO has been shown to have anti-cancer effects, as many cancer cells require NMT activity for their survival.
Biochemical and Physiological Effects:
DIBO has been shown to have a range of biochemical and physiological effects. It inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. DIBO has also been shown to inhibit the proliferation of T cells, which play a critical role in the immune response. Additionally, DIBO has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DIBO has several advantages for use in lab experiments. It is a potent inhibitor of NMT, making it a valuable tool for studying the role of NMT in various biological processes. DIBO is also relatively stable and easy to synthesize. However, one limitation of DIBO is that it can be toxic to cells at high concentrations, which can complicate its use in certain experiments.

Future Directions

There are several future directions for the study of DIBO. One potential area of research is the development of DIBO derivatives with improved potency and selectivity for NMT. Additionally, DIBO could be used in combination with other drugs to enhance its anti-cancer effects. Further studies are also needed to determine the long-term effects of DIBO on cellular processes and to fully understand its potential as a therapeutic agent.
Conclusion:
In conclusion, 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, or DIBO, is a chemical compound that has significant potential for use in scientific research. Its ability to inhibit the activity of NMT and induce apoptosis in cancer cells make it a valuable tool for studying various biological processes and a potential candidate for cancer therapy. Further research is needed to fully understand the biochemical and physiological effects of DIBO and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of DIBO involves a multistep process that requires the use of various reagents and solvents. The first step involves the protection of the hydroxyl group of the indole ring with a tert-butyldimethylsilyl (TBDMS) group. This is followed by the acylation of the protected indole with 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl chloride using a base such as triethylamine. The final step involves the removal of the TBDMS group using tetra-n-butylammonium fluoride (TBAF) to yield DIBO.

Scientific Research Applications

DIBO has been shown to have potential applications in scientific research, particularly in the field of biochemistry and pharmacology. It has been used as a chemical probe to study the mechanism of action of various enzymes and proteins. DIBO is a potent inhibitor of the enzyme N-myristoyltransferase (NMT), which is involved in the post-translational modification of proteins. DIBO has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy.